Cas no 1105196-80-2 (1-(2-aminoethyl)-5-[(4-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)
1105196-80-2 structure
Product Name:1-(2-aminoethyl)-5-[(4-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
CAS No:1105196-80-2
MF:C14H14ClN5O
MW:303.746860980988
CID:4560705
PubChem ID:33677421
Update Time:2024-11-05
1-(2-aminoethyl)-5-[(4-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-aminoethyl)-5-[(4-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
- 1-(2-Amino-ethyl)-5-(4-chloro-benzyl)-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
- 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1-(2-aminoethyl)-5-[(4-chlorophenyl)methyl]-1,5-dihydro-
- 1-(2-aminoethyl)-5-[(4-chlorophenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-one
- F2135-0828
- 1-(2-aminoethyl)-5-(4-chlorobenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
- AKOS005206686
- 1105196-80-2
- CCG-305276
-
- Inchi: 1S/C14H14ClN5O/c15-11-3-1-10(2-4-11)8-19-9-17-13-12(14(19)21)7-18-20(13)6-5-16/h1-4,7,9H,5-6,8,16H2
- InChI Key: OGPDGLLJCYSPIF-UHFFFAOYSA-N
- SMILES: C1N(CC2=CC=C(Cl)C=C2)C(=O)C2C=NN(CCN)C=2N=1
Computed Properties
- Exact Mass: 303.0886878g/mol
- Monoisotopic Mass: 303.0886878g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 76.5Ų
1-(2-aminoethyl)-5-[(4-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM330887-100mg |
1-(2-Aminoethyl)-5-[(4-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
1105196-80-2 | 95%+ | 100mg |
$426 | 2021-06-16 | |
| Chemenu | CM330887-250mg |
1-(2-Aminoethyl)-5-[(4-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
1105196-80-2 | 95%+ | 250mg |
$822 | 2021-06-16 | |
| Chemenu | CM330887-1g |
1-(2-Aminoethyl)-5-[(4-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
1105196-80-2 | 95%+ | 1g |
$2203 | 2021-06-16 | |
| TRC | A116526-100mg |
1-(2-aminoethyl)-5-[(4-chlorophenyl)methyl]-1h,4h,5h-pyrazolo[3,4-d]pyrimidin-4-one |
1105196-80-2 | 100mg |
$ 115.00 | 2022-06-08 | ||
| TRC | A116526-500mg |
1-(2-aminoethyl)-5-[(4-chlorophenyl)methyl]-1h,4h,5h-pyrazolo[3,4-d]pyrimidin-4-one |
1105196-80-2 | 500mg |
$ 435.00 | 2022-06-08 | ||
| TRC | A116526-1g |
1-(2-aminoethyl)-5-[(4-chlorophenyl)methyl]-1h,4h,5h-pyrazolo[3,4-d]pyrimidin-4-one |
1105196-80-2 | 1g |
$ 660.00 | 2022-06-08 | ||
| Chemenu | CM330887-100mg |
1-(2-Aminoethyl)-5-[(4-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
1105196-80-2 | 95%+ | 100mg |
$328 | 2023-02-03 | |
| Chemenu | CM330887-250mg |
1-(2-Aminoethyl)-5-[(4-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
1105196-80-2 | 95%+ | 250mg |
$542 | 2023-02-03 | |
| Chemenu | CM330887-1g |
1-(2-Aminoethyl)-5-[(4-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
1105196-80-2 | 95%+ | 1g |
$1453 | 2023-02-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1146726-100mg |
1-(2-Aminoethyl)-5-[(4-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
1105196-80-2 | 97% | 100mg |
¥3195.00 | 2024-08-09 |
1-(2-aminoethyl)-5-[(4-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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